Cas no 17162-99-1 (8-Hydroxyoctane-2,5-dione)

• Product Name: 8-Hydroxyoctane-2,5-dione
• CAS No: 17162-99-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 2781956
• Update Time: 2023-08-07

8-Hydroxyoctane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxyoctane-2,5-dione

• Inchi： 1S/C8H14O3/c1-7(10)4-5-8(11)3-2-6-9/h9H,2-6H2,1H3
• InChI Key： OBJOTDVEAXMVID-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)=O)CCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• XLogP3: -0.9
• Topological Polar Surface Area: 54.4